Cas no 2227724-04-9 ((2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol)

• Product Name: (2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol
• CAS No: 2227724-04-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5969934
• PubChem ID: 165615993
• Update Time: 2025-05-19

(2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol
• EN300-1809787
• 2227724-04-9

• Inchi： 1S/C13H18O2/c1-10(14)3-2-4-11-5-6-13-12(9-11)7-8-15-13/h5-6,9-10,14H,2-4,7-8H2,1H3/t10-/m1/s1
• InChI Key： VUUHNKITARHXQR-SNVBAGLBSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CCC[C@@H](C)O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-ol

Compound CAS No 2227724-04-9: (2R)-5-(2,3-Dihydro-1-Benzofuran-5-Yl)Pentan-2-Ol

The compound with CAS number 2227724-04-9, known as (2R)-5-(2,3-dihydro-1-benzofuran-5-yl)pentan-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of terpenoids, which are naturally occurring compounds characterized by their isoprene-based structures. The molecule's unique stereochemistry and functional groups make it a valuable subject for both academic research and industrial applications.

The structure of (2R)-5-(benzofuran-5-yl)pentan-ol comprises a benzofuran moiety fused with a five-membered ring, which contributes to its aromatic and cyclic properties. The pentanol group attached to the benzofuran ring introduces hydroxyl functionality, enhancing the compound's reactivity and solubility properties. Recent studies have highlighted the potential of this compound in various biochemical pathways, particularly in its role as a precursor for more complex natural products.

In terms of synthesis, researchers have developed efficient methods to construct this molecule using asymmetric catalysis. The use of chiral catalysts has enabled the selective formation of the (R)-configuration at the second carbon of the pentanol chain, which is critical for its biological activity. This approach not only improves yield but also ensures high enantiomeric purity, making it suitable for applications in drug discovery and development.

The biological significance of (2R)-5-(benzofuran-5-yl)pentan-ol strong> lies in its ability to interact with specific cellular receptors and enzymes. Recent findings suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions in chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, this compound has found utility in the fragrance industry due to its pleasant odor profile. Its ability to mimic natural scents has made it a valuable ingredient in perfumes and personal care products.

The latest research on this compound involves its use in green chemistry initiatives. Scientists are exploring ways to produce this molecule through sustainable methods, such as bio-based synthesis using microbial fermentation or enzymatic catalysis. These approaches aim to reduce environmental impact while maintaining the high quality and purity required for industrial applications.

In conclusion, CAS No 2227724-04-9 represents a versatile and multifaceted organic compound with wide-ranging applications across various industries. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in both academic and industrial settings.